Cas no 2127-09-5 (5-Nitro-2-pyridinethiol)

5-Nitro-2-pyridinethiol structure

Product name:5-Nitro-2-pyridinethiol

CAS No:2127-09-5

MF:C₅H₄N₂O₂S

MW:156.16246

MDL:MFCD00030890

CID:282952

PubChem ID:2763652

5-Nitro-2-pyridinethiol Chemical and Physical Properties

Names and Identifiers

- 2(1H)-Pyridinethione,5-nitro-
- 2-Mercapto-5-nitropyridine
- 5-Nitro-2-pyridinethiol
- 2-mercapto-4-nitropyridine
- 2-mercapto-5-nitro-pyridine
- 5-nitro-2-mercaptopyridine
- 5-Nitro-2-pyridineethione
- 5-Nitro-2-pyridyl Mercaptan
- 5-nitro-2-sulfanylpyridine
- 5-Nitropyridine-2-thiol
- 2M-307S
- NSC84616
- J-013965
- 2127-09-5
- BHQUBONFIYNJDA-UHFFFAOYSA-
- SCHEMBL925941
- 5-Nitropyridine-2(1H)-thione
- 2-Mercapto-5-nitro pyridine
- AC-14956
- MFCD00030890
- NSC529743
- BHQUBONFIYNJDA-UHFFFAOYSA-N
- AKOS000150898
- EN300-108558
- 5-nitro-2-thiopyridine
- 5-nitro-1H-pyridine-2-thione
- Z111423212
- 5-nitro-pyridine-2-thiol
- NSC-84616
- InChI=1/C5H4N2O2S/c8-7(9)4-1-2-5(10)6-3-4/h1-3H,(H,6,10)
- J-517885
- FT-0612750
- NSC-529743
- 5-nitropyridine-2-thione
- M1102
- DTXSID10377073
- 5-nitro-1,2-dihydropyridine-2-thione
- NCIOpen2_000976
- A912184
- AT20605
- BBL025669
- 2-pyridinethiol, 5-nitro-
- G72647
- pyridine, 2-mercapto-5-nitro-
- DB-045525
- ALBB-019968
- STL376804
- MDL： MFCD00030890
- Inchi： InChI=1S/C5H4N2O2S/c8-7(9)4-1-2-5(10)6-3-4/h1-3H,(H,6,10)
- InChI Key： BHQUBONFIYNJDA-UHFFFAOYSA-N
- SMILES： O=[N+](C1=CN=C(S)C=C1)[O-]

Computed Properties

Exact Mass: 155.99900
Monoisotopic Mass: 155.99934855g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
Topological Polar Surface Area: 55.2
XLogP3: 0.4

Experimental Properties

Color/Form: Not determined
Melting Point: 188°C
Boiling Point: 220°C at 760 mmHg
PSA: 97.51000
LogP: 1.80170
Solubility: Not determined

5-Nitro-2-pyridinethiol Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36/37/39; S36
Hazardous Material Identification：
Storage Condition：Inert atmosphere,2-8°C
Risk Phrases：R36/37/38
HazardClass：IRRITANT

5-Nitro-2-pyridinethiol Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Nitro-2-pyridinethiol PricePrice >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
abcr	AB159164-5 g	5-Nitro-2-pyridinethiol; .	2127-09-5		5g	€112.50	2022-03-25
abcr	AB159164-25 g	5-Nitro-2-pyridinethiol; .	2127-09-5		25g	€302.80	2022-03-25
Enamine	EN300-108558-25.0g	5-nitropyridine-2-thiol	2127-09-5	95%	25g	$260.0	2023-06-10
Enamine	EN300-108558-50.0g	5-nitropyridine-2-thiol	2127-09-5	95%	50g	$434.0	2023-06-10
Enamine	EN300-108558-100.0g	5-nitropyridine-2-thiol	2127-09-5	95%	100g	$693.0	2023-06-10
Apollo Scientific	OR16073-1g	5-Nitro-2-sulphanylpyridine	2127-09-5	98%	1g	£40.00	2024-05-24
TRC	N497273-5mg	5-Nitro-2-pyridinethiol	2127-09-5		5mg	$ 50.00	2022-06-03
TRC	N497273-10mg	5-Nitro-2-pyridinethiol	2127-09-5		10mg	$ 65.00	2022-06-03
Chemenu	CM301475-5g	5-nitropyridine-2-thiol	2127-09-5	95%	5g	$87	2022-06-12
Apollo Scientific	OR16073-25g	5-Nitro-2-sulphanylpyridine	2127-09-5	98%	25g	£262.00	2024-05-24

5-Nitro-2-pyridinethiol Related Literature

1. 5,10-Diphenyltripyrrane, a useful building block for the synthesis of meso-phenyl substituted expanded macrocycles

Chem. Commun., 1997, 1689-1890
2. A borane–bithiophene–BODIPY triad: intriguing tricolor emission and selective fluorescence response towards fluoride ions†

Samir Kumar Sarkar,Pakkirisamy Thilagar Chem. Commun., 2013,49, 8558-8560
3. 3D-hierarchical SnS nanostructures: controlled synthesis, formation mechanism and lithium-ion storage performance

Jiaxin Zheng,Zongxiang Hu,Shiyong Zuo,Zhiguo Wu,Pengxun Yan,Feng Pan RSC Adv., 2015,5, 72857-72862
4. A binder-free sulfur/carbon composite electrode prepared by a sulfur sublimation method for Li–S batteries†

Yi Cui,Min Wu,Charity Scott,Jiani Xie RSC Adv., 2016,6, 52642-52645
5. A broad-range variable-temperature solid state NMR spectral and relaxation investigation of the water state in Nafion 117†

Ren-Hao Cheng,Honghao Cai,Yu-Ren Huang,Xiaohong Cui,Zhong Chen,Hsuan-Ying Chen,Shangwu Ding Phys. Chem. Chem. Phys., 2021,23, 10899-10908
6. 3-Hydroxypyrrolidines from epoxysulfonamides and dimethylsulfoxonium methylide†

David M. Hodgson,Matthew J. Fleming,Zhaoqing Xu,Changxue Lin,Steven J. Stanway Chem. Commun., 2006, 3226-3228
7. A chemical probe targets DNA 5-formylcytosine sites and inhibits TDG excision, polymerases bypass, and gene expression†

Liang Xu,Ying-Chu Chen,Jenny Chong,Lanfeng Wang,Chao Zhang,Dong Wang Chem. Sci., 2014,5, 567-574
8. A block-copolymer hydrogel encapsulates bacteriorhodopsin and produces the longest photochromic response of the membraneprotein under high water content conditions†

Dewang Ma,Yingchun Zhao,Jia Wu,Ting Cui,Jiandong Ding Soft Matter, 2009,5, 4635-4637
9. 1D convolutional neural network for the discrimination of aristolochic acids and their analogues based on near-infrared spectroscopy

Ni Lin,Xianghui Li Anal. Methods, 2019,11, 5118-5125
10. A 200 GHz dynamic nuclear polarization spectrometer

Brandon D. Armstrong,Devin T. Edwards,Richard J. Wylde,Shamon A. Walker,Songi Han Phys. Chem. Chem. Phys., 2010,12, 5920-5926

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